5-Fluoro-1-(quinolin-4-yl)-1H-indole-3-carbonyl chloride

• CAS No.: 649550-99-2
• Molecular Formula: C18H10ClFN2O
• Molecular Weight: 324.7 g/mol
• IUPAC Name: 5-fluoro-1-quinolin-4-ylindole-3-carbonyl chloride
• InChI: InChI=1S/C18H10ClFN2O/c19-18(23)14-10-22(16-6-5-11(20)9-13(14)16)17-7-8-21-15-4-2-1-3-12(15)17/h1-10H
• InChI Key: BLKAHLMCQZUVCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=N2)N3C=C(C4=C3C=CC(=C4)F)C(=O)Cl

Description

5-Fluoro-1-(quinolin-4-yl)-1H-indole-3-carbonyl chloride is a useful research compound. Its molecular formula is C18H10ClFN2O and its molecular weight is 324.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20 cm3 of sulphinyl chloride and one drop of dimethylformamide are added at a temperature in the region of 20° C. under an argon atmosphere to 1.53 g (5 mmol) of 3-carboxy-5-fluoro-1-(quinol-4-yl)-1H-indole. After stirring at reflux for 1 hour, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give 1.8 g of 3-chlorocarbonyl-5-fluoro-1-(quinol-4-yl)-1H-indole in the form of a cream solid which is used directly in the following step.